N-(6-Phenylmethoxy-1,2,3,4-tetrahydronaphthalen-2-yl)prop-2-enamide

• IUPAC Name: N-(6-phenylmethoxy-1,2,3,4-tetrahydronaphthalen-2-yl)prop-2-enamide
• InChI: InChI=1S/C20H21NO2/c1-2-20(22)21-18-10-8-17-13-19(11-9-16(17)12-18)23-14-15-6-4-3-5-7-15/h2-7,9,11,13,18H,1,8,10,12,14H2,(H,21,22)
• InChI Key: ZZMQWSSEAWYQLV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCC2=C(C1)C=CC(=C2)OCC3=CC=CC=C3
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

“N-(6-Phenylmethoxy-1,2,3,4-tetrahydronaphthalen-2-yl)prop-2-enamide” is a complex organic compound. It contains a tetrahydronaphthalene ring, which is a polycyclic aromatic hydrocarbon made of two fused cyclohexane rings. The compound also has an amide group (prop-2-enamide), which is a derivative of carboxylic acids and consists of a carbonyl group (a carbon double-bonded to an oxygen) and a nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrahydronaphthalene ring, the phenylmethoxy group attached at the 6-position of the ring, and the prop-2-enamide group attached via a nitrogen.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The amide group could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility in different solvents.